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Compound of Interest

Compound Name: Calcium bromate

Cat. No.: B156135

For Researchers, Scientists, and Drug Development Professionals

This technical guide provides a comprehensive overview of Calcium Bromate (CAS 10102-75-
7), detailing its chemical and physical properties, safety information, synthesis protocols, and
key applications. The information is presented to support research, development, and quality
control activities.

Chemical and Physical Properties

Calcium Bromate, with the chemical formula Ca(BrO3)2, is a calcium salt of bromic acid.[1] It
is most commonly available as a monohydrate (Ca(BrO3)2:H20).[1] It is a strong oxidizing
agent and is commercially available as a white crystalline powder.[2]

Table 1: Chemical and Physical Properties of Calcium Bromate
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Property Value Reference(s)
CAS Number 10102-75-7 [1]

Molecular Formula Ca(BrO3)2 [1]

Molecular Weight 295.88 g/mol [3]
Appearance White monoclinic crystals or (1]

powder

Density 3.33 g/cm3 [1]

Melting Point 180 °C (decomposes) [1112]
Solubility in Water 230 g/100 mL (20 °C) [1]

Calcium dibromate, Bromic
Synonyms _ _ [3]
acid, calcium salt

Spectroscopic Data

Spectroscopic analysis is crucial for the identification and quality control of Calcium Bromate.
The primary techniques for this inorganic salt are Infrared (IR) and Raman spectroscopy, which
probe the vibrational modes of the bromate ion (BrOs™).

The bromate ion has a trigonal pyramidal structure (Csv symmetry) and exhibits four
fundamental vibrational modes: symmetric stretching (v1), symmetric bending (vz), asymmetric
stretching (vs), and asymmetric bending (va).[5]

Table 2: Predicted Vibrational Modes for the Bromate lon
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Approximate
Vibrational Mode Wavenumber Activity Reference(s)
Range (cm™?)

Symmetric Stretching

~800 IR, Raman [5]
(V1)
Symmetric Bending

~400 IR, Raman [5]
(v2)
Asymmetric Stretching

~800 IR, Raman [5]
(v3)
Asymmetric Bending

~350 IR, Raman [5]

(va)

Note: The exact positions of the vibrational bands can be influenced by the crystal lattice and
hydration state.

Experimental Protocols for Spectroscopic Analysis

2.1.1. Fourier Transform Infrared (FTIR) Spectroscopy

Objective: To obtain the infrared absorption spectrum of Calcium Bromate for identification
and quality assessment.

Methodology:
o Sample Preparation (KBr Pellet Method):

o Thoroughly dry spectroscopic grade potassium bromide (KBr) to remove any adsorbed
water.

o In an agate mortar, grind a small amount of Calcium Bromate sample (approximately 1-2
mg) to a fine powder.

o Add approximately 200 mg of the dried KBr to the mortar and mix thoroughly with the
sample.
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o Transfer the mixture to a pellet press and apply pressure (typically 8-10 tons) to form a
transparent or translucent pellet.

e |nstrument Parameters:

o

Spectrometer: A standard FTIR spectrometer.

[e]

Detector: Deuterated Triglycine Sulfate (DTGS) or Mercury Cadmium Telluride (MCT).

o

Spectral Range: 4000 - 400 cm™1,

Resolution: 4 cm~1.

[¢]

[¢]

Scans: 16-32 scans are typically co-added to improve the signal-to-noise ratio.

o Data Analysis:

o Collect a background spectrum of the empty sample compartment.

o Place the KBr pellet in the sample holder and collect the sample spectrum.

o The resulting spectrum should show absorption bands corresponding to the vibrational
modes of the bromate ion.

2.1.2. Raman Spectroscopy

Objective: To obtain the Raman scattering spectrum of Calcium Bromate, which provides
complementary information to the IR spectrum.

Methodology:

e Sample Preparation:

o Place a small amount of the crystalline Calcium Bromate sample directly onto a
microscope slide or into a capillary tube.

e |nstrument Parameters:

o Spectrometer: A Raman spectrometer equipped with a microscope.
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o Laser Excitation: A common laser wavelength such as 532 nm or 785 nm.

o Laser Power: Use the lowest laser power necessary to obtain a good signal to avoid
sample degradation.

o Spectral Range: Typically 100 - 1000 cm™—1,

o Acquisition Time: Varies depending on the instrument and sample, but can range from
seconds to minutes.

o Data Analysis:
o Collect the Raman spectrum of the sample.

o The spectrum will display peaks corresponding to the Raman-active vibrational modes of
the bromate ion. The symmetric stretching mode (v1) is expected to produce a particularly
strong and sharp peak.[5]

Synthesis of Calcium Bromate

Calcium Bromate can be synthesized through several methods. A common laboratory-scale
preparation involves the reaction of calcium hydroxide with sodium bromate.[4]

Experimental Protocol for Synthesis

Objective: To synthesize Calcium Bromate monohydrate via a precipitation reaction.
Reaction: Ca(OH)z + 2 NaBrOs — Ca(BrOs)2-H20 + 2 NaOH

Materials:

Calcium hydroxide (Ca(OH)2)

Sodium bromate (NaBrOs)

Deionized water

Beakers, magnetic stirrer, heating plate, filtration apparatus (e.g., Bichner funnel), and
drying oven.
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Procedure:

Prepare a saturated solution of calcium hydroxide in deionized water by adding an excess of
Ca(OH)2 to water and stirring for an extended period. Filter the solution to remove the
undissolved solid.

Prepare a concentrated solution of sodium bromate in deionized water.

Slowly add the sodium bromate solution to the calcium hydroxide solution while stirring
continuously. A white precipitate of Calcium Bromate should form.

Gently heat the mixture while stirring to ensure the completion of the reaction.

Allow the mixture to cool to room temperature, and then cool further in an ice bath to
maximize precipitation.

Collect the precipitate by vacuum filtration and wash it with small portions of cold deionized
water to remove any unreacted starting materials and sodium hydroxide.

Dry the collected solid in a drying oven at a temperature below 180 °C to obtain Calcium
Bromate monohydrate.[4]

Diagram 1: Synthesis of Calcium Bromate
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Synthesis of Calcium Bromate
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Caption: Workflow for the synthesis of Calcium Bromate.
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Applications

The primary application of Calcium Bromate is as a dough conditioner in the baking industry
(E number E924Db).[6] As an oxidizing agent, it strengthens the gluten network in flour, which
improves gas retention, leading to a greater loaf volume and a finer crumb structure.[7]

Mechanism of Action as a Dough Conditioner

The functionality of bromate as a dough conditioner stems from its ability to oxidize sulfhydryl
groups (-SH) in gluten proteins to form disulfide bonds (-S-S-). This cross-linking of protein
chains results in a stronger, more elastic gluten network.

Diagram 2: Mechanism of Bromate as a Dough Conditioner

Mechanism of Bromate as a Dough Conditioner
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Caption: Simplified pathway of bromate's action on gluten.

Thermal Decomposition

Calcium Bromate monohydrate undergoes a two-stage thermal decomposition. First, it loses
its water of crystallization, and at a higher temperature, the anhydrous salt decomposes into
calcium bromide and oxygen.[4]

¢ Dehydration: Ca(Br0Os)2-H20(s) — Ca(Br0s)2z(s) + H20(g) (below 180 °C)[4]
o Decomposition: 2 Ca(BrOs)z(s) — 2 CaBrz(s) + 3 Oz(g) (above 180 °C)[1][4]

Diagram 3: Thermal Decomposition of Calcium Bromate Monohydrate

Thermal Decomposition of Calcium Bromate Monohydrate
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Caption: Stepwise thermal decomposition of Calcium Bromate.
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Safety Information

Calcium Bromate is a strong oxidizing agent and may intensify fire.[8][9] It can cause skin and

serious eye irritation, and may cause respiratory irritation.[8][9]

Table 3: GHS Hazard Information for Calcium Bromate

Hazard Class

Hazard Statement

GHS Pictogram

Reference(s)

Oxidizing Solids

H272: May intensify

fire; oxidizer

GHSO03 (Flame over

circle)

[1](8]

Skin

Corrosion/Irritation

H315: Causes skin

irritation

GHSO07 (Exclamation

mark)

[1](8]

Serious Eye

Damage/Eye Irritation

H319: Causes serious

eye irritation

GHSO07 (Exclamation

mark)

[1](8]

Specific Target Organ
Toxicity

H335: May cause

respiratory irritation

GHSO07 (Exclamation

mark)

[1](8]

First Aid Measures:

Inhalation: Move the victim to fresh air. If breathing is difficult, give oxygen. Seek medical

attention.[9]

Skin Contact: Remove contaminated clothing. Wash skin with soap and plenty of water. Seek

medical attention.[9]

o Eye Contact: Rinse cautiously with water for several minutes. Remove contact lenses if

present and easy to do. Continue rinsing. Seek medical attention.[9]

 Ingestion: Rinse mouth with water. Do not induce vomiting. Seek immediate medical

attention.[9]
Handling and Storage:

o Handle in a well-ventilated place.[9]
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o Wear appropriate personal protective equipment, including gloves, safety goggles, and
respiratory protection if dust is generated.[9]

o Keep/store away from clothing and other combustible materials.[9]

» Store in a cool, dry, and well-ventilated place in tightly sealed containers.[9]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact
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